Cas no 1312798-50-7 (tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate is a chiral piperidine derivative featuring both amino and hydroxyl functional groups at the 3- and 4-positions, respectively, with a Boc-protected amine. Its stereospecific (3R,4S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals targeting bioactive molecules. The Boc group enhances stability and facilitates selective deprotection, while the amino and hydroxyl moieties offer versatile reactivity for further functionalization. This compound is commonly employed in the synthesis of protease inhibitors, peptidomimetics, and other therapeutic agents requiring precise stereochemical control. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes.

tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate structure

1312798-50-7 structure

Product Name:tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate

CAS No:1312798-50-7

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

MDL:MFCD28502771

CID:3163557

PubChem ID:86330604

Update Time:2025-10-05

tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate
- AKOS027251296
- (3R,4S)-3-Amino-4-hydroxy-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
- 1638759-83-7
- AS-52452
- CS-0048563
- (3R,4S)-tert-Butyl3-amino-4-hydroxypiperidine-1-carboxylate
- cis-3-Amino-1-Boc-4-hydroxypiperidine
- (3R,4S)-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate
- (3R,4S)-3-AMINO-1-BOC-4-HYDROXYPIPERIDINE
- P15174
- 1312798-50-7
- 1-Piperidinecarboxylic acid, 3-amino-4-hydroxy-, 1,1-dimethylethyl ester, (3r,4s)-
- tert-Butyl cis-3-amino-4-hydroxy-1-piperidinecarboxylate
- MFCD28502771
- (3R,4S)-1-Boc-3-aminopiperidin-4-ol
- MDL： MFCD28502771
- Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m1/s1
- InChI Key： LUQURLQDYAJECW-SFYZADRCSA-N
- SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

Exact Mass: 216.14739250g/mol
Monoisotopic Mass: 216.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 75.8Å²

tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T117730-10mg	tert-butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate	1312798-50-7		10mg	$ 70.00	2022-06-03
TRC	T117730-50mg	tert-butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate	1312798-50-7		50mg	$ 230.00	2022-06-03
TRC	T117730-100mg	tert-butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate	1312798-50-7		100mg	$ 340.00	2022-06-03
Chemenu	CM322184-1g	(3R,4S)-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate	1312798-50-7	95%	1g	$968	2021-08-18
Chemenu	CM322184-1g	(3R,4S)-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate	1312798-50-7	95%	1g	$902	2022-09-03
abcr	AB459482-100 mg	(3R,4S)-3-Amino-4-hydroxy-1-piperidinecarboxylic acid 1,1-dimethylethyl ester; .	1312798-50-7		100MG	€277.60	2023-07-18
abcr	AB459482-250 mg	(3R,4S)-3-Amino-4-hydroxy-1-piperidinecarboxylic acid 1,1-dimethylethyl ester; .	1312798-50-7		250MG	€417.00	2023-07-18
abcr	AB459482-1 g	(3R,4S)-3-Amino-4-hydroxy-1-piperidinecarboxylic acid 1,1-dimethylethyl ester; .	1312798-50-7		1g	€903.20	2023-07-18
Chemenu	CM322184-100mg	(3R,4S)-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate	1312798-50-7	95%	100mg	$245	2022-09-03
Chemenu	CM322184-250mg	(3R,4S)-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate	1312798-50-7	95%	250mg	$393	2022-09-03

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Additional information on tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate (CAS: 1312798-50-7)

The chiral piperidine derivative tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate (CAS: 1312798-50-7) has recently gained significant attention in pharmaceutical chemistry due to its versatile role as a key intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest developments (2022-2023) regarding its synthetic methodologies, structural modifications, and therapeutic applications.

Recent studies highlight improved asymmetric synthetic routes for this compound with ee values >99% achieved through enzymatic resolution (Org. Process Res. Dev. 2023). The stereospecific hydroxyl and amino groups at positions 3 and 4 enable its incorporation into protease inhibitors and GPCR-targeting drugs, particularly for neurological disorders. A notable application appears in Phase II clinical candidates for Parkinson's disease therapy (J. Med. Chem. 2023).

Structural analyses reveal that the tert-butyloxycarbonyl (Boc) protecting group enhances both the compound's stability and solubility in organic solvents, facilitating downstream reactions. Computational modeling studies (J. Chem. Inf. Model. 2023) demonstrate its optimal spatial configuration for binding to α-synuclein aggregates, suggesting potential in neurodegenerative disease modification.

In cancer research, derivatives of this scaffold show promising CDK4/6 inhibition (IC50 = 18 nM) when incorporated into pyrimidine-based structures (Eur. J. Med. Chem. 2023). The hydroxypiperidine moiety appears critical for H-bond interactions with kinase targets. Current industrial production utilizes continuous flow chemistry approaches, achieving 85% yield at kilogram scale (ACS Sustain. Chem. Eng. 2023).

Emerging applications include its use as a building block for: 1) next-generation antiviral nucleoside analogs (modified at N1 position), 2) radiopharmaceutical chelating agents (via amino group derivatization), and 3) peptide mimetics in metabolic disease therapeutics. Stability studies indicate optimal storage at -20°C under nitrogen atmosphere to prevent Boc group degradation.

Ongoing challenges include developing greener synthetic routes (current E-factor: 32) and resolving scale-up issues in the hydrogenation step. The compound's safety profile (LD50 > 2000 mg/kg in rodents) and favorable ADME properties continue to drive its adoption in drug discovery pipelines across major pharma companies.